![molecular formula C16H19NO3 B6503504 N-[3-hydroxy-3-(naphthalen-1-yl)propyl]-2-methoxyacetamide CAS No. 1421524-25-5](/img/structure/B6503504.png)
N-[3-hydroxy-3-(naphthalen-1-yl)propyl]-2-methoxyacetamide
Description
“N-[3-hydroxy-3-(naphthalen-1-yl)propyl]-2-methoxyacetamide” is a chemical compound that contains a total of 44 bonds, including 24 non-H bonds, 14 multiple bonds, 7 rotatable bonds, 3 double bonds, 11 aromatic bonds, 2 six-membered rings, 1 ten-membered ring, 2 secondary amides (aliphatic), 1 hydroxyl group, and 1 secondary alcohol .
Molecular Structure Analysis
The molecular structure of this compound has been characterized by several experimental techniques. The compound’s molecular energies, Mulliken-ESP-NPA-Hirshfeld charges, molecular electrostatic potential surface, Frontier orbitals, and thermodynamic properties have been calculated to elucidate intermolecular interactions .Chemical Reactions Analysis
While specific chemical reactions involving “N-[3-hydroxy-3-(naphthalen-1-yl)propyl]-2-methoxyacetamide” are not available, similar compounds have been studied for their reactivity. For instance, cyclobutanes, which have a ring system with four carbon atoms, can easily react and be converted to straight-chain compounds due to bond tension .Physical And Chemical Properties Analysis
The physical and chemical properties of “N-[3-hydroxy-3-(naphthalen-1-yl)propyl]-2-methoxyacetamide” include its insolubility in water and sodium carbonate solution, and its solubility in xylene .Scientific Research Applications
Synthesis and Characterization
The compound can be synthesized and characterized using various techniques such as X-ray diffraction, NMR, IR, and UV-Vis spectral techniques . These techniques can help determine the molecular structure and properties of the compound .
Computational Studies
Computational studies can be performed on the compound to determine its molecular energies, charges, molecular electrostatic potential surface, Frontier orbitals, and thermodynamic properties . These studies can help elucidate intermolecular interactions .
Pharmacological Applications
Compounds with similar structures have been known to have biological importance . They have applications in pharmacology such as allergies, schizophrenia, hypertension, anti-HIV, anti-bacterial, anti-thrombotic activity, anti-protozoal, anti-helminthic, and anti-microbial . Furthermore, 2-aminothiazoles exhibit potential activity in many human cancer cell lines .
Nonlinear Optical Properties
Chalcone and its derivatives, which have similar structures, exhibit significant nonlinear optical properties . These properties can be boosted by substituting appropriate electron donor groups at one end and electron acceptor groups at the end of the ethylenic bridge . This makes them useful in the field of data storage, optical communication, and harmonic generators .
Quantum Chemical Investigations
Quantum chemical investigations can be performed on the compound to obtain the optimized structure . The density functional theory (DFT) method can be used to obtain the optimized structure using the B3LYP/6-311+ +G(d,p) basis set .
Drug Design and ADMET Studies
The compound can be docked and also the drug-likeness, ADMET studies were carried out . This makes it a potential candidate for drug design .
properties
IUPAC Name |
N-(3-hydroxy-3-naphthalen-1-ylpropyl)-2-methoxyacetamide |
Source
|
|---|---|---|
| Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H19NO3/c1-20-11-16(19)17-10-9-15(18)14-8-4-6-12-5-2-3-7-13(12)14/h2-8,15,18H,9-11H2,1H3,(H,17,19) |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
SIBRQNQSISGJLF-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COCC(=O)NCCC(C1=CC=CC2=CC=CC=C21)O |
Source
|
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H19NO3 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
273.33 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
N-[3-Hydroxy-3-(naphthalen-1-YL)propyl]-2-methoxyacetamide | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![2-bromo-N-[3-(furan-2-yl)-3-hydroxypropyl]benzamide](/img/structure/B6503425.png)
![2-(4-chlorophenoxy)-N-[3-(furan-2-yl)-3-hydroxypropyl]-2-methylpropanamide](/img/structure/B6503429.png)
![3-(4-fluorophenyl)-3-hydroxy-1-phenyl-2H,3H,5H,6H,7H,8H,9H-1lambda5-imidazo[1,2-a]azepin-1-ylium bromide](/img/structure/B6503449.png)
![N-[3-(furan-2-yl)-3-hydroxypropyl]-2-(4-methoxyphenyl)ethane-1-sulfonamide](/img/structure/B6503458.png)
![3-hydroxy-3-(4-nitrophenyl)-1-phenyl-2H,3H,5H,6H,7H,8H,9H-1lambda5-imidazo[1,2-a]azepin-1-ylium bromide](/img/structure/B6503464.png)
![N-[3-hydroxy-3-(thiophen-2-yl)propyl]-2-methoxybenzamide](/img/structure/B6503467.png)
![3,4-difluoro-N-[3-hydroxy-3-(thiophen-2-yl)propyl]benzamide](/img/structure/B6503473.png)
![4-(dimethylamino)-N-[3-hydroxy-3-(thiophen-2-yl)propyl]benzamide](/img/structure/B6503487.png)
![2-(2-chlorophenyl)-N-[3-hydroxy-3-(thiophen-2-yl)propyl]acetamide](/img/structure/B6503492.png)
![3-[3-hydroxy-3-(thiophen-2-yl)propyl]-1-[(thiophen-2-yl)methyl]urea](/img/structure/B6503501.png)
![N-(5-{[(3-chloro-4-fluorophenyl)carbamoyl]methyl}-4H,5H,6H,7H-[1,3]thiazolo[5,4-c]pyridin-2-yl)furan-2-carboxamide](/img/structure/B6503525.png)
![ethyl N-[5-(2-fluorobenzenesulfonyl)-4H,5H,6H,7H-[1,3]thiazolo[5,4-c]pyridin-2-yl]carbamate](/img/structure/B6503529.png)
![1-cyclopentyl-3-{5-[2-(4-fluorophenyl)acetyl]-4H,5H,6H,7H-[1,3]thiazolo[5,4-c]pyridin-2-yl}urea](/img/structure/B6503534.png)
![5-methyl-N-[5-(1-methyl-1H-1,2,3-triazole-4-carbonyl)-4H,5H,6H,7H-[1,3]thiazolo[5,4-c]pyridin-2-yl]-1,2-oxazole-3-carboxamide](/img/structure/B6503541.png)